Cas no 101363-10-4 (Rufloxacin)
Rufloxacin is a synthetic fluoroquinolone antibiotic with broad-spectrum activity against Gram-negative and Gram-positive bacteria. Its mechanism of action involves inhibition of bacterial DNA gyrase and topoisomerase IV, disrupting DNA replication and transcription. Rufloxacin exhibits enhanced pharmacokinetic properties, including prolonged half-life and improved tissue penetration, allowing for once-daily dosing in clinical applications. It demonstrates efficacy in treating respiratory, urinary, and gastrointestinal infections, particularly those caused by susceptible strains of Pseudomonas aeruginosa, Escherichia coli, and Staphylococcus aureus. The compound's favorable safety profile and low resistance development make it a reliable option in antimicrobial therapy. Its stability and solubility characteristics further support formulation versatility.
Rufloxacin structure
Product Name:Rufloxacin
CAS No:101363-10-4
MF:C17H18FN3O3S
MW:363.406526088715
CID:62223
PubChem ID:58258
Update Time:2025-10-20
Rufloxacin Chemical and Physical Properties
Names and Identifiers
-
- Rufloxacin
- 7H-Pyrido[1,2,3-de]-1,4-benzothiazine-6-carboxylicacid,9-fluoro-2,3-dihydro-10-(4-methyl-1-piperazinyl)-7-oxo
- 9-fluoro-10-(4-methylpiperazin-1-yl)-7-oxo-2,3-dihydro-7h-[1,4]thiazino[2,3,4-ij]quinoline-6-carboxylic acid
- 9-fluoro-2,3-dihydro-10-(4-methyl-1-pyrazinyl)-7-oxo-7-H-pyrido[1,2,3-de]-1,4-benzothiazin-6-carboxylic acid
- 9-fluoro-2,3-dihydro-10-(4-methylpiperazin-1-yl)-7-oxo-7H-pyrido[1,2,3-de][1,4]benzothiazi
- MF 934
- RUFLOXACIN HCl
- Qari
- Mones
- Tebraxin
- ISF-09334
- AKOS NCG1-0068
- 8-FLUORO-9-(4-METHYL-PIPERAZIN-1-YL)-6-OXO-2,3-DIHYDRO-6H-1-THIA-3A-AZA-PHENALENE-5-CARBOXYLIC ACID
- 9-Fluoro-2,3-dihydro-10-(4-methylpiperazin-1-yl)-7-oxo-7H-pyrido[1,2,3-de]-1,4-benzothiazine-6-carboxylic acid
- 9-Fluom-2,3-dihydro-10-(4-methyl-1-piperazinyl)-7-oxo-7H-pyrido[1,2,3-de]-1,4-benzothiazine-6-carboxylic acid
- Rufloxacine [French]
- NSC-759835
- MLS000759502
- SR-01000612324
- 9-Fluoro-2,3-dihydro-10-(4-methyl-1-piperazinyl)-7-oxo-7H-pyrido[1,2,3-de][1,4]benzothiazine-6-carboxylic acid
- CCG-100908
- 101363-10-4
- Rufloxacin [INN:BAN]
- DB13772
- 7H-Pyrido[1,2,3-de]-1,4-benzothiazine-6-carboxylic acid, 9-fluoro-2,3-dihydro-10-(4-methyl-1-piperazinyl)-7-oxo-
- Y521XM2900
- CS-4367
- Pharmakon1600-01502335
- HMS3393K22
- RUFLOXACIN [INN]
- HMS3715P09
- GTPL12473
- Rufloxacin (INN)
- SCHEMBL135502
- RUFLOXACIN [MI]
- AB00474020-20
- SR-01000612324-5
- NSC 759835
- NSC759835
- Q3942356
- HMS3264M18
- 9-Fluoro-2,3-dihydro-10-(4-methyl-1-piperazinyl)-7-oxo-7H-pyrido(1,2,3-de)-1,4-benzothiazine-6-carboxylic acid
- C17H18FN3O3S
- MLS001424127
- NC00158
- Rufloxacino
- NS00011862
- 9-fluoro-10-(4-methylpiperazin-1-yl)-7-oxo-3,7-dihydro-2H-[1,4]thiazino[2,3,4-ij]quinoline-6-carboxylic acid
- Rufloxacine
- DTXSID6048412
- RUFLOXACIN [WHO-DD]
- 9-Fluoro-10-(4-methylpiperazin-1-yl)-7-oxo-2,3-dihydro-7H-[1,4]thiazino[2,3,4-ij]quinoline-6-carboxylic acid;9-Fluoro-10-(4-methylpiperazin-1-yl)-7-oxo-2,3-dihydro-7H-[1,4]thiazino[2,3,4-ij]quinoline-6-carboxylic acid
- AB00474020-18
- RKL10066
- FT-0631011
- AB00474020_21
- 8-fluoro-9-(4-methylpiperazin-1-yl)-6-oxo-2,3-dihydro-6h-1-thia-3a-aza-phenalene-5-carboxylic acid
- NCGC00074024-02
- AS-79943
- 7-fluoro-6-(4-methylpiperazin-1-yl)-10-oxo-4-thia-1-azatricyclo[7.3.1.0^{5,13]trideca-5(13),6,8,11-tetraene-11-carboxylic acid
- SMR000466373
- D02474
- Rufloxacinum [Latin]
- Rufloxacino [Spanish]
- UNII-Y521XM2900
- CHEMBL295619
- HMS2090N07
- HY-B0902
- Rufloxacinum
- HMS2051K22
- 7-fluoro-6-(4-methylpiperazin-1-yl)-10-oxo-4-thia-1-azatricyclo[7.3.1.0^{5,13}]trideca-5(13),6,8,11-tetraene-11-carboxylic acid
- 7-fluoro-6-(4-methylpiperazin-1-yl)-10-oxo-4-thia-1-azatricyclo[7.3.1.05,13]trideca-5(13),6,8,11-tetraene-11-carboxylic acid
- Monos
- CHEBI:8909
- AKOS004120047
- SR-01000612324-6
- BBL008945
- 9-fluoro-10-(4-methylpiperazin-1-yl)-7-oxo-2,3-dihydro-7H-(1,4)thiazino(2,3,4-ij)quinoline-6-carboxylic acid
- 9-fluoro-10-(N-(4'-methyl)piperazinyl)-7-oxo-2,3-dihydro-7H-pyrido(1,2,3de)-1,4-benzothiazine-6-carboxylic acid
- rufloxacin monohydrochloride
- rufloxacin monohydrobromide
- DTXCID4028385
- rufloxacina
- J01MA10
- NJCJBUHJQLFDSW-UHFFFAOYSA-N
- 7-fluoro-6-(4-methylpiperazin-1-yl)-10-oxo-4-thia-1-azatricyclo(7.3.1.0^(5,13))trideca-5(13),6,8,11-tetraene-11-carboxylic acid
- STK711124
- Uroflox
- 7-fluoro-6-(4-methylpiperazin-1-yl)-10-oxo-4-thia-1-azatricyclo(7.3.1.05,13)trideca-5(13),6,8,11-tetraene-11-carboxylic acid
- Rufloxacinum (Latin)
- BRD-K62374253-001-07-8
-
- MDL: MFCD00865073
- Inchi: 1S/C17H18FN3O3S/c1-19-2-4-20(5-3-19)14-12(18)8-10-13-16(14)25-7-6-21(13)9-11(15(10)22)17(23)24/h8-9H,2-7H2,1H3,(H,23,24)
- InChI Key: NJCJBUHJQLFDSW-UHFFFAOYSA-N
- SMILES: S1CCN2C=C(C(=O)O)C(C3=CC(=C(C1=C23)N1CCN(C)CC1)F)=O
Computed Properties
- Exact Mass: 363.10500
- Monoisotopic Mass: 363.10529
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 2
- Complexity: 608
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 89.4
Experimental Properties
- Color/Form: Solid powder
- Density: 1.54
- Boiling Point: 574.6°C at 760 mmHg
- Flash Point: 301.3 °C
- PSA: 91.08000
- LogP: 1.69920
Rufloxacin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AA05367-100mg |
7H-Pyrido[1,2,3-de]-1,4-benzothiazine-6-carboxylic acid, 9-fluoro-2,3-dihydro-10-(4-methyl-1-piperazinyl)-7-oxo- |
101363-10-4 | 98% | 100mg |
$344.00 | 2024-01-05 | |
| A2B Chem LLC | AA05367-250mg |
7H-Pyrido[1,2,3-de]-1,4-benzothiazine-6-carboxylic acid, 9-fluoro-2,3-dihydro-10-(4-methyl-1-piperazinyl)-7-oxo- |
101363-10-4 | 98% | 250mg |
$377.00 | 2024-01-05 | |
| A2B Chem LLC | AA05367-1g |
7H-Pyrido[1,2,3-de]-1,4-benzothiazine-6-carboxylic acid, 9-fluoro-2,3-dihydro-10-(4-methyl-1-piperazinyl)-7-oxo- |
101363-10-4 | 98% | 1g |
$524.00 | 2024-01-05 | |
| 1PlusChem | 1P0004RB-100mg |
7H-Pyrido[1,2,3-de]-1,4-benzothiazine-6-carboxylic acid, 9-fluoro-2,3-dihydro-10-(4-methyl-1-piperazinyl)-7-oxo- |
101363-10-4 | 98% | 100mg |
$49.00 | 2023-12-27 | |
| 1PlusChem | 1P0004RB-250mg |
7H-Pyrido[1,2,3-de]-1,4-benzothiazine-6-carboxylic acid, 9-fluoro-2,3-dihydro-10-(4-methyl-1-piperazinyl)-7-oxo- |
101363-10-4 | 98% | 250mg |
$77.00 | 2023-12-27 | |
| 1PlusChem | 1P0004RB-1g |
7H-Pyrido[1,2,3-de]-1,4-benzothiazine-6-carboxylic acid, 9-fluoro-2,3-dihydro-10-(4-methyl-1-piperazinyl)-7-oxo- |
101363-10-4 | 98% | 1g |
$203.00 | 2023-12-27 | |
| Aaron | AR0004ZN-100mg |
7H-Pyrido[1,2,3-de]-1,4-benzothiazine-6-carboxylic acid, 9-fluoro-2,3-dihydro-10-(4-methyl-1-piperazinyl)-7-oxo- |
101363-10-4 | 98% | 100mg |
$37.00 | 2023-12-16 | |
| Aaron | AR0004ZN-250mg |
7H-Pyrido[1,2,3-de]-1,4-benzothiazine-6-carboxylic acid, 9-fluoro-2,3-dihydro-10-(4-methyl-1-piperazinyl)-7-oxo- |
101363-10-4 | 98% | 250mg |
$73.00 | 2023-12-16 | |
| Aaron | AR0004ZN-1g |
7H-Pyrido[1,2,3-de]-1,4-benzothiazine-6-carboxylic acid, 9-fluoro-2,3-dihydro-10-(4-methyl-1-piperazinyl)-7-oxo- |
101363-10-4 | 98% | 1g |
$234.00 | 2023-12-16 | |
| Ambeed | A500302-1g |
Rufloxacin |
101363-10-4 | 98+% | 1g |
$178.0 | 2025-02-19 |
Rufloxacin Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:101363-10-4)Rufloxacin
Order Number:A989553
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 17:49
Price ($):160.0
Email:sales@amadischem.com
Rufloxacin Related Literature
-
Giuseppe Carlucci,Pietro Mazzeo,Giancarlo Palumbo Analyst 1995 120 2493
-
Alfio Catalfo,Christian Scifo,Stefania Stella,Alessandra Belvedere,Marcella Renis,Guido De Guidi Photochem. Photobiol. Sci. 2005 4 304
-
Alfio Catalfo,Maria Laura Calandra,Marcella Renis,Maria Elisabetta Serrentino,Guido De Guidi Photochem. Photobiol. Sci. 2007 6 181
-
Sandra Monti,Salvatore Sortino Photochem. Photobiol. Sci. 2002 1 877
-
Angelo Albini,Sandra Monti Chem. Soc. Rev. 2003 32 238
101363-10-4 (Rufloxacin) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
- 893939-57-6(ethyl 2-3-(3,4-dimethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylpropanoate)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:101363-10-4)Rufloxacin
Purity:99%
Quantity:1g
Price ($):160.0